Cas no 42247-76-7 (2-(2-broMoethyl)benzoic acid)

• Product Name: 2-(2-broMoethyl)benzoic acid
• CAS No: 42247-76-7
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 2679008
• PubChem ID: 18620818
• Update Time: 2025-04-21

2-(2-broMoethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-broMoethyl)benzoic acid
• 2-(2-Bromoethyl)-benzoic acid
• LOTHYIUWMRJCIM-UHFFFAOYSA-N
• DTXSID201308728
• 42247-76-7
• SCHEMBL3306402
• alpha-Bromomethyl toluic acid

• Inchi： 1S/C9H9BrO2/c10-6-5-7-3-1-2-4-8(7)9(11)12/h1-4H,5-6H2,(H,11,12)
• InChI Key： LOTHYIUWMRJCIM-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 227.97859g/mol
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids